Cas no 1806910-32-6 (Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate)

• Product Name: Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate
• CAS No: 1806910-32-6
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4806755
• Update Time: 2025-06-09

Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)9-8(10(12)13)4-7(5-14)6(2)15-9/h4,10H,3H2,1-2H3
• InChI Key： ZYTNRFODIPPEFT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C)N=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate

Exploring the Properties and Applications of Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1806910-32-6)

Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1806910-32-6) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a pyridine core, makes it a valuable building block for researchers exploring novel drug candidates and agrochemicals.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate is particularly noteworthy, as it can influence the electronic and steric properties of the molecule, thereby improving its interaction with biological targets. This has led to increased interest in the compound for applications in medicinal chemistry, where it is often used to develop kinase inhibitors and other therapeutic agents.

From a synthetic perspective, CAS No. 1806910-32-6 is often employed in cross-coupling reactions and nucleophilic substitutions, owing to its reactive ester and cyano moieties. Researchers have also explored its potential in catalysis and material science, where its unique properties can be leveraged to create advanced functional materials. The compound's stability under various conditions further enhances its utility in industrial applications.

One of the most frequently searched topics related to Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate revolves around its synthetic routes and scalability. Many researchers are keen to understand how to optimize the production of this compound while maintaining high purity and yield. Additionally, questions about its spectroscopic characterization (e.g., NMR, IR, and mass spectrometry) are common, as these techniques are critical for verifying its structure and purity.

Another area of interest is the compound's potential role in green chemistry. With growing emphasis on sustainable practices, scientists are exploring ways to synthesize CAS No. 1806910-32-6 using environmentally friendly methods, such as microwave-assisted synthesis or biocatalysis. These approaches not only reduce waste but also align with global efforts to minimize the environmental impact of chemical manufacturing.

In conclusion, Ethyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1806910-32-6) is a compound of immense scientific and industrial significance. Its unique structural features and reactivity make it a valuable tool for researchers across multiple disciplines. As the demand for fluorinated heterocycles continues to rise, this compound is poised to play an even greater role in the development of next-generation pharmaceuticals and materials.